2-((4-(5-Methylthiophen-2-yl)-6-(trifluoromethyl)pyrimidin-2-yl)thio)acetic acid

• IUPAC Name: 2-[4-(5-methylthiophen-2-yl)-6-(trifluoromethyl)pyrimidin-2-yl]sulfanylacetic acid
• InChI: InChI=1S/C12H9F3N2O2S2/c1-6-2-3-8(21-6)7-4-9(12(13,14)15)17-11(16-7)20-5-10(18)19/h2-4H,5H2,1H3,(H,18,19)
• InChI Key: OJQJEONPJXRPDD-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(S1)C2=CC(=NC(=N2)SCC(=O)O)C(F)(F)F
• Molecular Formula: C12H9F3N2O2S2
• Molecular Weight: 334.3 g/mol

Description

2-((4-(5-Methylthiophen-2-yl)-6-(trifluoromethyl)pyrimidin-2-yl)thio)acetic acid (MTPA) is a small molecule that has been studied for its potential as a therapeutic agent in a variety of diseases. MTPA is a member of the thiophene-based pyrimidine family of compounds, which have been studied for their potential to modulate biological processes. MTPA has been found to possess a wide range of biological activities, including anti-cancer, anti-inflammatory, and anti-viral properties. Additionally, MTPA has been shown to have a direct effect on the activity of certain enzymes, such as cyclooxygenase-2 (COX-2).

Scientific Research Applications

Synthesis and Chemical Properties

Several studies have focused on the synthesis and reactions of pyrimidine and thiophene derivatives, highlighting their chemical reactivity and potential as intermediates in the production of more complex molecules. For instance, Aslanoğlu et al. (2007) discussed the synthesis of thioxopyrimidine derivatives due to their high biological activities, achieved through reactions including Biginelli cyclocondensation and acetylation processes Aslanoğlu, Akbas, Sönmez, & Anıl, 2007. Similarly, Hesse, Perspicace, and Kirsch (2007) reported on the microwave-assisted synthesis of 2-aminothiophene-3-carboxylic acid derivatives, demonstrating an efficient approach to obtaining thieno[2,3-d]pyrimidin-4-one and its chloro derivative under microwave irradiation Hesse, Perspicace, & Kirsch, 2007.

Biological Activities and Applications

Several compounds derived from or related to 2-((4-(5-Methylthiophen-2-yl)-6-(trifluoromethyl)pyrimidin-2-yl)thio)acetic acid have shown notable biological activities:

• Antimicrobial Activities

  Abdel-rahman, Bakhite, and Al-Taifi (2002) synthesized new pyridothienopyrimidines and pyridothienotriazines, which were tested in vitro for their antimicrobial activities, demonstrating the potential of these compounds in developing new antimicrobial agents Abdel-rahman, Bakhite, & Al-Taifi, 2002.

• Anti-Inflammatory and Antimalarial Effects

  Research has also explored the anti-inflammatory and antimalarial properties of pyrimidinyl derivatives. Bahekar and Shinde (2004) synthesized a series of pyrimidin-5-yl-acetic acid derivatives, evaluating their anti-inflammatory activity, with some showing moderate activity Bahekar & Shinde, 2004. Additionally, compounds with structures similar to the one have been assessed for antimalarial effects, providing insights into potential therapeutic applications Werbel, Elslager, & Chu, 1973.